4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• IUPAC Name: 4-bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline
• InChI: InChI=1S/C12H18BrNO/c1-8(2)9(3)14-10-5-6-11(13)12(7-10)15-4/h5-9,14H,1-4H3
• InChI Key: KZEHXXHMANWREK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC1=CC(=C(C=C1)Br)OC

Description

4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline is a substituted aniline derivative featuring a bromine atom at the para position (C4), a methoxy group at the meta position (C3), and a branched alkyl chain (3-methylbutan-2-yl) as the N-substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline typically involves the bromination of 3-methoxyaniline followed by alkylation. The bromination can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetic acid or dichloromethane. The alkylation step involves reacting the brominated intermediate with 3-methyl-2-butanone in the presence of a base like potassium carbonate .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems for reagent addition and product isolation would enhance the scalability and reproducibility of the process .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of 4-bromo-3-methoxybenzaldehyde.

Reduction: Formation of 3-methoxy-N-(3-methylbutan-2-yl)aniline.

Substitution: Formation of various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, to exert its effects. The bromine atom and methoxy group can influence the compound’s binding affinity and selectivity for these targets. The exact pathways involved would depend on the specific biological context and the nature of the target molecules .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural and functional differences between 4-bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline and related compounds:

Compound Name	Substituents on Benzene Ring	N-Substituent	Key Properties/Applications	References
4-Bromo-3-methoxy-N-(3-methylbutan-2-yl)aniline	Br (C4), OMe (C3)	3-methylbutan-2-yl	Potential ligand; enhanced lipophilicity due to branched alkyl chain	-
4-Bromo-N-(3,4,5-trimethoxybenzylidene)aniline	Br (C4), OMe (C3, C4, C5)	Benzylidene (Schiff base)	Forms helical chains via C–H∙∙∙O hydrogen bonds; used in crystal engineering
4-Bromo-2-[(E)-(3,4-dimethylphenylimino)methyl]phenol	Br (C4), phenolic OH (C2)	Schiff base	Ligand for metal complexes; structural rigidity due to imine linkage
4-Bromo-N-(4-methoxy-3-nitrobenzyl)aniline	Br (C4), OMe (C4), NO₂ (C3)	Benzyl	Electron-withdrawing nitro group enhances acidity; contrasts with methoxy’s electron-donating effects
4-Bromo-2,6-dichloro-N-(3-methylbutan-2-yl)aniline	Br (C4), Cl (C2, C6)	3-methylbutan-2-yl	Increased steric hindrance and halogen-mediated reactivity
4-Ethoxy-N-(3-methylbutan-2-yl)aniline	OEt (C4)	3-methylbutan-2-yl	Ethoxy group improves solubility; less electronegative than bromo

Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups: The methoxy group (OMe) in the target compound donates electrons via resonance, activating the benzene ring toward electrophilic substitution. In contrast, analogs like 4-bromo-N-(4-methoxy-3-nitrobenzyl)aniline incorporate a nitro group (NO₂), which withdraws electrons, altering reactivity and acidity.
• Halogen Influence: Bromine’s electronegativity and size impact intermolecular interactions (e.g., halogen bonding) and steric effects.

Solubility and Lipophilicity

• The branched 3-methylbutan-2-yl group enhances lipophilicity compared to linear alkyl or aromatic N-substituents (e.g., benzyl in ). This property is critical for pharmaceutical applications, where membrane permeability is prioritized.
• Schiff base derivatives (e.g., ) often exhibit lower solubility in nonpolar solvents due to their planar, conjugated structures but show higher crystallinity.